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Compound of Interest

Compound Name: (R)-1-Boc-3-aminopyrrolidine

Cat. No.: B125337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling procedures
for (R)-1-Boc-3-aminopyrrolidine (CAS No: 147081-49-0), a key building block in
pharmaceutical research and development. This document synthesizes critical information from
safety data sheets (SDS) and chemical databases to ensure its safe and effective use in a
laboratory setting. All quantitative data is summarized in structured tables for ease of reference,
and detailed protocols for handling and emergency procedures are provided.

GHS Hazard Identification and Classification

(R)-1-Boc-3-aminopyrrolidine is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these classifications to handle the chemical appropriately.

Table 1: GHS Classification
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GHS . Hazard
Hazard Class Category . Signal Word
Pictograms Statement
o H301: Toxic if
Acute Toxicity,
3 Danger swallowed.[1][2]
Oral
[3]
. H314: Causes
Skin )
severe skin
Corrosion/Irritatio  1C corrosive Danger
burns and eye
n
damage.[1][4]
Serious Eye H318: Causes
Damage/Eye 1 corrosive Danger serious eye
Irritation damage.[1][2][3]
_ H227:
Combustible . .
o 4 None Warning Combustible
Liquid -
liquid.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of (R)-1-Boc-3-aminopyrrolidine is

fundamental to its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula CoH18N20:2

Molecular Weight 186.25 g/mol [1][2]

Appearance Colorless to light yellow liquid[3]
Boiling Point 243-244 °C[2][5]

Flash Point 91 °C / 195.8 °F[2][5]

Density 1.098 g/mL at 25 °C[2]
Refractive Index n20/D 1.472[2]

Solubilit Soluble in organic solvents like methanol and
olubility . .
ethanol; sparingly soluble in water.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize risk and ensure
the integrity of the compound.

Handling

Experimental Protocol for Handling:

e Ventilation: Always handle (R)-1-Boc-3-aminopyrrolidine in a well-ventilated area,
preferably within a chemical fume hood.[3][5]

o Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn. Refer to
the PPE workflow diagram below for specifics.

» Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[3] Do not breathe mist, vapors, or spray.[6]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[5] Use non-sparking tools to prevent electrostatic discharge.[3]
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e Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the
handling area.[3]

Storage

Experimental Protocol for Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

o Temperature: For long-term stability, refrigeration is recommended.[5] Some suppliers
suggest storage at -20°C for one month or -80°C for six months for stock solutions.[7]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5]

 Inert Atmosphere: For maintaining product quality, storing the contents under an inert gas
like argon is advisable.[5]

e Security: Store in a locked-up area to prevent unauthorized access.[3][4]

Personal Protective Equipment (PPE)

The following diagram outlines the mandatory personal protective equipment for handling
(R)-1-Boc-3-aminopyrrolidine.
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Eye Protection

Mandatory

A

A

Hand Protection

Mandatory

y

A

Chemical safety goggles and face shield Chemical-resistant gloves (e.g., nitrile)

Body Protection

Mandatory

Personal Protective Equipment (PPE)

Y
Laboratory coat and disposable gown

Respiratory Protection

NIOSH-appt d respirator (if i is i

Figure 1: PPE Requirements
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Spill Occurs

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect absorbed material into a sealed, labeled container for disposal

Decontaminate the spill area with a suitable cleaning agent

Dispose of waste according to local, state, and federal regulations

Spill Cleaned

Figure 2: Chemical Spill Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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